Cas no 338953-51-8 (3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE)

• Product Name: 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE
• CAS No: 338953-51-8
• MF: C₁₃H₇F₃N₂O
• MW: 264.202693223953
• MDL: MFCD00244679
• CID: 5214397
• Update Time: 2026-03-06

3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE
• 3-phenyl-6-(trifluoromethyl)-[1,2]oxazolo[4,5-b]pyridine
• Isoxazolo[4,5-b]pyridine, 3-phenyl-6-(trifluoromethyl)-

• MDL： MFCD00244679
• Inchi： 1S/C13H7F3N2O/c14-13(15,16)9-6-10-12(17-7-9)11(18-19-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： HKPBNNDXESQNLY-UHFFFAOYSA-N
• SMILES： FC(C1C=NC2=C(C=1)ON=C2C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE

Introduction to 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE (CAS No. 338953-51-8)

3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE, identified by its Chemical Abstracts Service (CAS) number 338953-51-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the isoxazolo[4,5-b]pyridine class, a scaffold that has been extensively explored for its potential in drug discovery, particularly in the development of bioactive molecules targeting various diseases.

The structural motif of 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE consists of a fused ring system comprising an isoxazole ring connected to a pyridine ring. The presence of a trifluoromethyl group at the 6-position and a phenyl group at the 3-position introduces specific electronic and steric effects that modulate the compound's biological activity. These substituents are strategically positioned to enhance interactions with biological targets, making this molecule a promising candidate for further investigation.

In recent years, there has been a growing interest in isoxazolo[4,5-b]pyridine derivatives due to their demonstrated efficacy in multiple therapeutic areas. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles of small-molecule drugs. This feature has made it a favored moiety in medicinal chemistry for designing compounds with enhanced bioavailability and prolonged half-life.

Moreover, the phenyl substituent in 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE contributes to the compound's hydrophobicity and can participate in π-stacking interactions with biological targets. These interactions are crucial for optimizing binding affinity and selectivity. The combination of these two substituents at specific positions on the isoxazolo[4,5-b]pyridine core suggests that this compound may exhibit dual functionality, potentially interacting with multiple binding sites on a target protein or enzyme.

Recent studies have highlighted the therapeutic potential of isoxazolo[4,5-b]pyridine derivatives in oncology and anti-inflammatory applications. For instance, modifications of this scaffold have led to the discovery of compounds with inhibitory activity against kinases and other enzymes involved in cancer progression. The structural features of 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE, including the electron-withdrawing nature of the trifluoromethyl group and the aromaticity of the phenyl ring, may confer selective inhibition against specific targets while minimizing off-target effects.

The synthesis of 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized reagents or conditions to achieve regioselective fluorination. Similarly, the attachment of the phenyl group may involve coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, depending on the synthetic strategy employed.

In terms of biological evaluation, preliminary studies on derivatives of this scaffold have shown promising results in vitro. For example, certain isoxazolo[4,5-b]pyridine compounds have demonstrated inhibitory activity against inflammatory cytokines and growth factor receptors. The unique structural features of 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE suggest that it may exhibit similar properties and could be further explored for its potential therapeutic applications.

The pharmacokinetic profile of this compound is also an important consideration for its development as a drug candidate. The presence of both lipophilic (phenyl and trifluoromethyl groups) and relatively polar (isoazolone ring) moieties suggests that it may exhibit balanced solubility properties. This balance is critical for achieving optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

Future research directions may include exploring analogues of 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE with modified substituents to optimize potency and selectivity. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions with potential targets and guide structural modifications.

The development of novel heterocyclic compounds like 3-PHENYL-6-(TRIFLUOROMETHYL)ISOXAZOLO[4,5-B]PYRIDINE represents a significant advancement in medicinal chemistry. By leveraging structural diversity and functional group modulation, researchers can uncover new therapeutic agents with improved efficacy and safety profiles. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs.